Cas no 1261911-94-7 (3-nitro-5-(2-phenylmethoxyphenyl)benzoic Acid)

• Product Name: 3-nitro-5-(2-phenylmethoxyphenyl)benzoic Acid
• CAS No: 1261911-94-7
• MF: C₂₀H₁₅NO₅
• MW: 349.336805582047
• MDL: MFCD18322856
• CID: 1219197
• PubChem ID: 53228676
• Update Time: 2025-10-12

3-nitro-5-(2-phenylmethoxyphenyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-nitro-5-(2-phenylmethoxyphenyl)benzoic Acid
• A1-77666
• 3-(2-BENZYLOXYPHENYL)-5-NITROBENZOIC ACID
• DTXSID20692209
• 1261911-94-7
• MFCD18322856
• 2'-(Benzyloxy)-5-nitro-[1,1'-biphenyl]-3-carboxylic acid
• 3-(2-Benzyloxyphenyl)-5-nitrobenzoic acid, 95%
• 2'-(Benzyloxy)-5-nitro[1,1'-biphenyl]-3-carboxylic acid

• MDL： MFCD18322856
• Inchi： 1S/C20H15NO5/c22-20(23)16-10-15(11-17(12-16)21(24)25)18-8-4-5-9-19(18)26-13-14-6-2-1-3-7-14/h1-12H,13H2,(H,22,23)
• InChI Key： JORRZAHJWSAAIL-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1=CC=CC=C1C1C=C(C=C(C(=O)O)C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 349.09502258g/mol
• Monoisotopic Mass: 349.09502258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 92.4Ų

Additional information on 3-nitro-5-(2-phenylmethoxyphenyl)benzoic Acid

Recent Advances in the Study of 3-nitro-5-(2-phenylmethoxyphenyl)benzoic Acid (CAS: 1261911-94-7)

The compound 3-nitro-5-(2-phenylmethoxyphenyl)benzoic Acid (CAS: 1261911-94-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This benzoic acid derivative, characterized by its nitro and phenylmethoxyphenyl substituents, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural optimization, and biological activities, particularly in the context of inflammation and cancer research.

One of the key findings in recent literature is the role of 3-nitro-5-(2-phenylmethoxyphenyl)benzoic Acid as a potent inhibitor of specific inflammatory pathways. Researchers have demonstrated its ability to modulate the activity of key enzymes involved in the NF-κB signaling pathway, which plays a critical role in the regulation of immune responses and inflammation. This property makes it a potential candidate for the development of novel anti-inflammatory drugs.

In addition to its anti-inflammatory effects, studies have also explored the anticancer potential of this compound. Preliminary in vitro and in vivo experiments have shown that 3-nitro-5-(2-phenylmethoxyphenyl)benzoic Acid can induce apoptosis in certain cancer cell lines, particularly those associated with solid tumors. The mechanism of action appears to involve the disruption of mitochondrial function and the activation of caspase-dependent apoptotic pathways. These findings suggest that further investigation into its therapeutic applications is warranted.

The synthesis of 3-nitro-5-(2-phenylmethoxyphenyl)benzoic Acid has also been a focus of recent research. Novel synthetic routes have been developed to improve yield and purity, making the compound more accessible for pharmacological studies. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation have been employed to optimize the production process, reducing the environmental impact and cost associated with traditional methods.

Despite these promising developments, challenges remain in the clinical translation of 3-nitro-5-(2-phenylmethoxyphenyl)benzoic Acid. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical and clinical studies. However, the compound's unique structural features and biological activities position it as a valuable lead molecule for future drug discovery efforts.

In conclusion, recent research on 3-nitro-5-(2-phenylmethoxyphenyl)benzoic Acid (CAS: 1261911-94-7) highlights its potential as a multifunctional therapeutic agent. Its ability to modulate inflammatory pathways and induce apoptosis in cancer cells underscores its relevance in modern medicine. Continued exploration of its pharmacological properties and optimization of its synthetic routes will be critical in unlocking its full therapeutic potential.